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Compound of Interest

Compound Name: CHMFL-PI4K-127

Cat. No.: B10821518

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance on the proper handling and disposal of

CHMFL-PI4K-127, a potent and highly selective inhibitor of Plasmodium falciparum PI4K

(PfPI4K).[1][2][3][4] Adherence to these procedures is critical to ensure personnel safety and

environmental compliance. As with any potent bioactive compound, CHMFL-PI4K-127 should

be handled with care, and all waste generated should be treated as hazardous.

Personal Protective Equipment (PPE) and Handling
Guidelines
All handling and disposal of CHMFL-PI4K-127 must be conducted in a designated area, such

as a certified chemical fume hood, to minimize exposure risk. The following personal protective

equipment is mandatory:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A standard laboratory coat should be worn to protect from splashes.
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Respiratory Protection: If there is a risk of aerosolization and work cannot be contained

within a fume hood, appropriate respiratory protection should be used.

Waste Segregation and Container Management
Proper segregation of waste streams is fundamental to safe and compliant disposal. All waste

contaminated with CHMFL-PI4K-127 must be classified as hazardous chemical waste.

Waste Stream Container Type Labeling Requirements

Solid Waste
Sealable, compatible plastic or

glass container.

"Hazardous Waste," "CHMFL-

PI4K-127," list of all chemical

constituents (including any

contaminated lab supplies like

pipette tips, tubes, etc.),

approximate quantities, and

the date of accumulation.

Liquid Waste

Sealable, compatible plastic or

glass container with a tightly

fitting cap.

"Hazardous Waste," "CHMFL-

PI4K-127," list of all chemical

constituents (including

solvents such as DMSO and

EtOH[2]), approximate

concentrations, and the date of

accumulation.

Sharps Waste
Puncture-resistant sharps

container.

"Hazardous Waste," "Sharps,"

"Contaminated with CHMFL-

PI4K-127."

Key Container Management Practices:

Ensure waste containers are made of materials compatible with the waste they hold.

Keep containers securely sealed when not in use.

Do not overfill waste containers.
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Store waste containers in a designated, secondary containment area away from

incompatible materials.

Step-by-Step Disposal Protocol
Decontamination of Labware:

All non-disposable labware (e.g., glassware) that has come into contact with CHMFL-
PI4K-127 should be decontaminated.

Rinse the labware with a suitable solvent (such as ethanol or acetone) to remove residual

compound.

Collect the initial rinsate as hazardous liquid waste.

Wash the labware with an appropriate laboratory detergent and water.

Disposal of Solid Waste:

Place all contaminated disposable items, including gloves, pipette tips, and weighing

papers, into the designated solid hazardous waste container.

Once the container is full, ensure it is securely sealed and properly labeled.

Disposal of Liquid Waste:

Collect all solutions containing CHMFL-PI4K-127, including unused stock solutions and

experimental waste, in a designated liquid hazardous waste container.

Do not mix incompatible waste streams.

Ensure the container is tightly sealed and clearly labeled with all components.

Final Disposal:

Arrange for the collection of all hazardous waste containers by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.
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Follow all institutional and local regulations for the storage and pickup of hazardous waste.

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of waste

generated from experiments involving CHMFL-PI4K-127.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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